2-{(1E)-N-[4-(9H-Fluoren-9-yl)piperazin-4-ium-1-yl]ethanimidoyl}phenolate
2-{(1E)-N-[4-(9H-Fluoren-9-yl)piperazin-4-ium-1-yl]ethanimidoyl}phenolate
Brand Name:
Vulcanchem
CAS No.:
380452-70-0
VCID:
VC0381631
InChI:
InChI=1S/C25H25N3O/c1-18(19-8-6-7-13-24(19)29)26-28-16-14-27(15-17-28)25-22-11-4-2-9-20(22)21-10-3-5-12-23(21)25/h2-13,25,29H,14-17H2,1H3/b26-18+
SMILES:
CC(=NN1CC[NH+](CC1)C2C3=CC=CC=C3C4=CC=CC=C24)C5=CC=CC=C5[O-]
Molecular Formula:
C25H25N3O
Molecular Weight:
383.5g/mol
2-{(1E)-N-[4-(9H-Fluoren-9-yl)piperazin-4-ium-1-yl]ethanimidoyl}phenolate
CAS No.: 380452-70-0
Main Products
VCID: VC0381631
Molecular Formula: C25H25N3O
Molecular Weight: 383.5g/mol
![2-{(1E)-N-[4-(9H-Fluoren-9-yl)piperazin-4-ium-1-yl]ethanimidoyl}phenolate - 380452-70-0](/images/no_structure.jpg)
| CAS No. | 380452-70-0 |
|---|---|
| Product Name | 2-{(1E)-N-[4-(9H-Fluoren-9-yl)piperazin-4-ium-1-yl]ethanimidoyl}phenolate |
| Molecular Formula | C25H25N3O |
| Molecular Weight | 383.5g/mol |
| IUPAC Name | 2-[(E)-N-[4-(9H-fluoren-9-yl)piperazin-4-ium-1-yl]-C-methylcarbonimidoyl]phenolate |
| Standard InChI | InChI=1S/C25H25N3O/c1-18(19-8-6-7-13-24(19)29)26-28-16-14-27(15-17-28)25-22-11-4-2-9-20(22)21-10-3-5-12-23(21)25/h2-13,25,29H,14-17H2,1H3/b26-18+ |
| Standard InChIKey | YEYMNXROLRKWEP-NLRVBDNBSA-N |
| Isomeric SMILES | C/C(=N\N1CC[NH+](CC1)C2C3=CC=CC=C3C4=CC=CC=C24)/C5=CC=CC=C5[O-] |
| SMILES | CC(=NN1CC[NH+](CC1)C2C3=CC=CC=C3C4=CC=CC=C24)C5=CC=CC=C5[O-] |
| Canonical SMILES | CC(=NN1CC[NH+](CC1)C2C3=CC=CC=C3C4=CC=CC=C24)C5=CC=CC=C5[O-] |
| PubChem Compound | 9642100 |
| Last Modified | Nov 11 2021 |
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